Cas no 416883-15-3 (3-(2,5-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2,5-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 416883-15-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5233313
• Update Time: 2025-11-04

3-(2,5-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β,β,2,5-tetramethyl-
• 3-(2,5-dimethylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C13H18O2/c1-9-5-6-10(2)11(7-9)13(3,4)8-12(14)15/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key： AJEDXECKOHLOEO-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CC(O)=O)=CC(C)=CC=C1C

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Melting Point: 108-110 °C
• Boiling Point: 315.5±11.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 3-(2,5-dimethylphenyl)-3-methylbutanoic acid

Recent Advances in the Study of 3-(2,5-dimethylphenyl)-3-methylbutanoic acid (CAS: 416883-15-3)

3-(2,5-dimethylphenyl)-3-methylbutanoic acid (CAS: 416883-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 3-(2,5-dimethylphenyl)-3-methylbutanoic acid to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These advancements are critical for ensuring the compound's suitability for further preclinical and clinical studies.

In terms of biological activity, 3-(2,5-dimethylphenyl)-3-methylbutanoic acid has shown promising results in vitro and in vivo models. A recent investigation highlighted its anti-inflammatory properties, with the compound effectively inhibiting key inflammatory mediators such as TNF-α and IL-6. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's ability to modulate specific signaling pathways, including the NF-κB pathway, has been explored, providing insights into its mechanism of action.

Another area of interest is the compound's potential role in oncology. Preliminary studies have indicated that 3-(2,5-dimethylphenyl)-3-methylbutanoic acid may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Researchers are currently investigating its ability to induce apoptosis and inhibit tumor growth in animal models. These studies are still in the early stages, but the results are encouraging and warrant further exploration.

Despite these promising findings, challenges remain in the development of 3-(2,5-dimethylphenyl)-3-methylbutanoic acid as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed to ensure its safety and efficacy in humans. Ongoing research is focused on optimizing the compound's properties through structural modifications and delivery systems, such as nanoparticle-based formulations, to overcome these hurdles.

In conclusion, 3-(2,5-dimethylphenyl)-3-methylbutanoic acid (CAS: 416883-15-3) represents a promising candidate for various therapeutic applications, particularly in inflammation and oncology. The latest research has provided valuable insights into its synthesis, biological activity, and potential clinical uses. However, further studies are needed to fully understand its mechanisms and optimize its therapeutic potential. This compound exemplifies the intersection of chemical biology and pharmaceutical research, highlighting the importance of continued innovation in drug discovery and development.